Cas no 201341-86-8 (tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate
• CAS No: 201341-86-8
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5672902
• PubChem ID: 85764143
• Update Time: 2025-07-02

tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 201341-86-8
• SCHEMBL19317380
• EN300-26666226
• tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14(8-9-15)10-4-6-13-7-5-10/h4-7,15H,8-9H2,1-3H3
• InChI Key： XNHNHGVZUGBDDX-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CN=CC=1)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate

Introduction to Tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate (CAS No. 201341-86-8)

Tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate, a compound with the chemical identifier CAS No. 201341-86-8, is a significant molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in various scientific domains.

The molecular structure of tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate encompasses a combination of hydrophobic and hydrophilic groups, which contribute to its versatile reactivity and solubility properties. The presence of a tert-butyl group enhances the compound's stability, while the hydroxyethyl and pyridin-4-yl moieties introduce functionalities that are conducive to further chemical modifications and biological interactions.

In the context of contemporary research, this compound has been explored for its potential role in drug development. The pyridine ring, a common feature in many bioactive molecules, is known for its ability to interact with biological targets such as enzymes and receptors. This characteristic makes tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate a promising candidate for the design of novel therapeutic agents.

Recent studies have highlighted the compound's utility in the synthesis of chiral intermediates, which are crucial for the development of enantiomerically pure drugs. The structural features of this molecule allow for selective modifications, enabling researchers to tailor its properties for specific applications. This flexibility has made it a valuable tool in the hands of medicinal chemists seeking to develop innovative pharmacological solutions.

The hydroxyethyl group in the molecular structure of tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate also contributes to its solubility in both polar and non-polar solvents, making it suitable for a wide range of experimental conditions. This property is particularly advantageous in pharmaceutical formulations where compatibility with various solvents is essential for drug delivery systems.

Moreover, the compound has been investigated for its potential applications in materials science. Its unique chemical composition and reactivity make it a candidate for the development of advanced materials with specific functionalities. For instance, researchers have explored its use in creating polymers with enhanced thermal stability and mechanical properties.

The synthesis of tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The use of readily available starting materials and established synthetic protocols makes it an attractive choice for both academic and industrial research laboratories. This accessibility has facilitated numerous studies aimed at understanding its reactivity and exploring new applications.

In summary, tert-butyl N-(2-hydroxyethyl)-N-(pyridin-4-yl)carbamate (CAS No. 201341-86-8) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, combined with its synthetic accessibility, make it a valuable asset for researchers seeking to develop new drugs, materials, and other innovative solutions.